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Introduction
Cysteine-rich angiogenic inducer 61 (CYR61 or CCN1) is a matricellular protein that plays a

pivotal role in various cellular processes, including angiogenesis, adhesion, migration, and

proliferation. It exerts its functions by interacting with cell surface receptors, particularly

integrins. The interaction between CYR61 and specific integrin heterodimers, such as αvβ1, is

crucial for mediating downstream signaling events that can influence both normal physiological

processes and pathological conditions like cancer. This application note provides a detailed

protocol for the co-immunoprecipitation (Co-IP) of CYR61 and integrin αvβ1, a key technique to

study their direct interaction in a cellular context.

Signaling Pathway
The binding of secreted CYR61 to integrin αvβ1 on the cell surface can initiate a cascade of

intracellular signals. While the precise downstream pathways of the CYR61-integrin αvβ1

interaction are context-dependent, they are known to contribute to the activation of pathways

such as the MAPK/PI3K and YAP/TAZ signaling cascades.[1][2] This can lead to changes in

gene expression that promote cell migration, proliferation, and survival. The following diagram

illustrates a potential signaling pathway initiated by the CYR61-integrin αvβ1 interaction.
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1. Cell Culture
(e.g., MDA-MB-231)

2. Cell Lysis
(Non-denaturing buffer)

3. Pre-clearing Lysate
(with Protein A/G beads)

4. Immunoprecipitation
(Incubate with anti-CYR61 or anti-integrin αv/β1 antibody)

5. Immune Complex Capture
(with Protein A/G beads)

6. Washing
(Remove non-specific binding)

7. Elution
(Release proteins from beads)

8. Western Blot Analysis
(Detect co-immunoprecipitated proteins)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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